Cas no 478063-10-4 (1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-[3-(TRIFLUOROMETHYL)BENZYL]OXIME)

• Product Name: 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-[3-(TRIFLUOROMETHYL)BENZYL]OXIME
• CAS No: 478063-10-4
• MF: C₂₀H₁₆F₃N₃OS
• MW: 403.420753479004
• CID: 5271173
• Update Time: 2023-08-25

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-[3-(TRIFLUOROMETHYL)BENZYL]OXIME Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-[3-(TRIFLUOROMETHYL)BENZYL]OXIME
• (E)-(1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),3,6,8,10-pentaen-4-yl}ethylidene)({[3-(trifluoromethyl)phenyl]methoxy})amine
• Ethanone, 1-(3-methylthiazolo[3,2-a]benzimidazol-2-yl)-, O-[[3-(trifluoromethyl)phenyl]methyl]oxime
• (E)-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)-N-[[3-(trifluoromethyl)phenyl]methoxy]ethanimine

• Inchi： 1S/C20H16F3N3OS/c1-12(25-27-11-14-6-5-7-15(10-14)20(21,22)23)18-13(2)26-17-9-4-3-8-16(17)24-19(26)28-18/h3-10H,11H2,1-2H3/b25-12+
• InChI Key： YZQAJVWVORLJFU-BRJLIKDPSA-N
• SMILES： S1C(/C(/C)=N/OCC2C=CC=C(C(F)(F)F)C=2)=C(C)N2C1=NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 588
• XLogP3: 5.8
• Topological Polar Surface Area: 67.1